Cas no 58404-64-1 (4-(2-methoxy-5-methylphenyl)butanoic acid)

• Product Name: 4-(2-methoxy-5-methylphenyl)butanoic acid
• CAS No: 58404-64-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 882120
• PubChem ID: 282452
• Update Time: 2026-04-29

4-(2-methoxy-5-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-5-methylphenyl)butanoic acid
• 4-(2-Methoxy-5-methyl-phenyl)-buttersaeure
• 4-(2-methoxy-5-methylphenyl)-butyric acid
• 4-(2-methoxy-5-methyl-phenyl)-butyric acid
• AC1L5WHV
• AC1Q5W0E
• AG-J-28621
• AR-1F5919
• CTK5A8259
• NSC135930
•  

Computed Properties

• Exact Mass: 208.10998

Experimental Properties

• PSA: 46.53
• LogP: 2.41090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxy-5-methylphenyl)butanoic acid

4-(2-Methoxy-5-methylphenyl)butanoic Acid (CAS No. 58404-64-1): Properties, Applications, and Market Insights

4-(2-Methoxy-5-methylphenyl)butanoic acid (CAS No. 58404-64-1) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical industries. This compound, characterized by its unique methoxy and methylphenyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₂H₁₆O₃, and structural features make it a versatile building block for researchers and manufacturers alike.

The chemical properties of 4-(2-methoxy-5-methylphenyl)butanoic acid include a molecular weight of 208.25 g/mol and a melting point range that typically falls between 80-85°C. Its solubility profile shows moderate solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. These properties make it particularly useful in organic synthesis and drug development, where precise control over reaction conditions is crucial.

One of the most prominent applications of CAS 58404-64-1 is its role as an intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs). Researchers have explored its potential in designing novel anti-inflammatory agents, leveraging its structural similarity to known pharmacophores. The compound's butanoic acid moiety provides an excellent handle for further chemical modifications, enabling the creation of derivatives with enhanced biological activity.

In recent years, the demand for 4-(2-methoxy-5-methylphenyl)butanoic acid has increased due to its potential in green chemistry applications. With growing environmental concerns, chemists are focusing on sustainable synthesis methods, and this compound has shown promise in catalytic processes that reduce waste and energy consumption. Its stability under various reaction conditions makes it an attractive candidate for eco-friendly chemical production.

The pharmaceutical industry has shown particular interest in 58404-64-1 for its potential in drug discovery. Recent studies have investigated its incorporation into molecules targeting chronic pain management, with some derivatives demonstrating improved efficacy compared to traditional NSAIDs. This aligns with current healthcare trends focusing on personalized medicine and targeted therapies.

From a market perspective, the global availability of 4-(2-methoxy-5-methylphenyl)butanoic acid has expanded significantly. Major chemical suppliers now offer this compound in both research and bulk quantities, catering to the needs of academic institutions and industrial laboratories. The compound's price stability and consistent purity (typically ≥95% by HPLC) have contributed to its growing adoption across multiple sectors.

Quality control measures for CAS 58404-64-1 typically involve advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent requirements of pharmaceutical applications, where impurity profiles can significantly impact final product quality. Suppliers often provide comprehensive certificates of analysis to verify the material's specifications.

Storage and handling recommendations for 4-(2-methoxy-5-methylphenyl)butanoic acid include keeping the material in a cool, dry place away from direct sunlight. While the compound demonstrates good stability under normal conditions, proper storage in airtight containers helps maintain its quality over extended periods. These precautions align with good laboratory practices and ensure consistent performance in downstream applications.

Recent scientific publications have explored novel synthetic routes to 58404-64-1, focusing on improving yield and reducing environmental impact. Some studies have demonstrated successful microwave-assisted synthesis methods that significantly reduce reaction times while maintaining high purity. These advancements contribute to the compound's growing reputation as a valuable research chemical with diverse applications.

The future outlook for 4-(2-methoxy-5-methylphenyl)butanoic acid appears promising, particularly in the context of medicinal chemistry innovation. As drug discovery efforts continue to evolve, this compound's structural flexibility positions it as a valuable scaffold for developing new therapeutic agents. Its compatibility with various combinatorial chemistry approaches further enhances its potential in high-throughput screening programs.

For researchers considering working with CAS 58404-64-1, it's worth noting that several safety data sheets are available from reputable suppliers. While the compound doesn't fall under hazardous classifications, standard laboratory precautions should be observed when handling any chemical substance. Proper personal protective equipment, including gloves and safety glasses, is recommended during experimental procedures.

In conclusion, 4-(2-methoxy-5-methylphenyl)butanoic acid represents an important chemical entity with wide-ranging applications in pharmaceutical research and specialty chemical synthesis. Its unique structural features, combined with growing interest in its biological potential, ensure its continued relevance in scientific and industrial contexts. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile compound.